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Compound of Interest

Compound Name: 1-(4-Benzylphenyl)ethanone

CAS No.: 782-92-3

Cat. No.: B1362704

Get Quote

Part 1: Executive Summary & Chemical Identity
This technical guide provides a comprehensive physicochemical profile of 4'-

Benzylacetophenone (CAS 782-92-3). This compound acts as a critical intermediate in the

synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and functionalized aromatic

scaffolds.

Critical Distinction: Researchers must rigorously distinguish this compound from

Benzalacetophenone (Chalcone, CAS 94-41-7). While the names are phonetically similar, their

structures and reactivities are fundamentally different. 4'-Benzylacetophenone is a

diphenylmethane derivative, whereas Chalcone contains an

-unsaturated enone bridge.

Structural Visualization
The following diagram illustrates the connectivity of 4'-Benzylacetophenone, highlighting the

acetylation at the para position relative to the benzyl linker.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1362704#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure Components

Acetophenone Moiety
(Electron Withdrawing)

Methylene Bridge
(-CH2-)

 para-substitution Distal Phenyl Ring
(Lipophilic Tail)

Key Feature:
Low Melting Point (38-40°C)

High Lipophilicity

 confers flexibility

Click to download full resolution via product page

Figure 1: Structural connectivity of 1-(4-benzylphenyl)ethanone.[1] The methylene bridge

interrupts conjugation between the two rings, distinct from the conjugated system in chalcones.

Part 2: Thermodynamic & Physical Constants
The following data aggregates experimental values and validated predictions. The low melting

point is the defining physical characteristic that dictates handling protocols.

Property Value / Range Condition / Note

CAS Registry Number 782-92-3 Unique Identifier

IUPAC Name 1-(4-benzylphenyl)ethanone Alt: p-Acetyldiphenylmethane

Molecular Formula C₁₅H₁₄O

Molecular Weight 210.27 g/mol

Physical State Solid / Semi-solid Low-melting crystalline mass

Melting Point 38 – 40 °C
Melts near body temperature

[1, 2]

Boiling Point ~188 – 190 °C @ 10-12 mmHg (Vacuum) [2]

Predicted Density 1.07 ± 0.05 g/cm³ @ 20 °C

Flash Point > 113 °C Closed Cup (Predicted)

LogP (Octanol/Water) ~4.0 Highly Lipophilic
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Implications for Drug Development[6]
Solubility Profile: Insoluble in water; highly soluble in dichloromethane (DCM), ethyl acetate,

and ethanol.

Lipophilicity: With a LogP ~4.0, this compound exhibits high membrane permeability but

requires formulation strategies (e.g., solid dispersions or lipid-based carriers) for

bioavailability studies.

Handling: Due to the melting point of 38-40°C, the compound may liquefy during transport in

summer months or upon handling with warm gloves. It is recommended to store it at 2-8°C to

maintain a solid crystalline form for easy weighing.

Part 3: Spectral Characterization (Identification)
To validate the identity of synthesized or purchased lots, use the following spectral fingerprints.

Nuclear Magnetic Resonance (¹H NMR)
Solvent: CDCl₃ (Chloroform-d)
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Shift (δ, ppm) Multiplicity Integration Assignment
Mechanistic
Insight

2.56 Singlet (s) 3H -C(O)CH₃

Methyl ketone

(deshielded by

carbonyl)

4.03 Singlet (s) 2H Ph-CH₂-Ph
Methylene bridge

(benzylic)

7.15 – 7.35 Multiplet (m) 5H Phenyl Ring

Distal

unsubstituted

ring

7.28 Doublet (d) 2H Ar-H (meta)
Protons meta to

acetyl group

7.89 Doublet (d) 2H Ar-H (ortho)

Protons ortho to

acetyl

(deshielded by

anisotropy)

Infrared Spectroscopy (FT-IR)
1680 cm⁻¹: Strong C=O stretch (Conjugated ketone).

1600 cm⁻¹: C=C aromatic skeletal vibrations.

2920 cm⁻¹: C-H aliphatic stretch (Methylene/Methyl).

Part 4: Synthesis & Purification Workflow
The industrial preparation typically involves the Friedel-Crafts acetylation of diphenylmethane.

This route is preferred over the alkylation of acetophenone due to better regioselectivity, though

ortho isomers are a common impurity.

Reaction Scheme
Purification Protocol (Recrystallization)
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Because the melting point is low, standard recrystallization can be tricky. The "Oiling Out"

phenomenon is common.

Step-by-Step Methodology:

Dissolution: Dissolve the crude solid in a minimum amount of hot Ethanol (95%) or

Hexane/Ethyl Acetate (9:1).

Note: Do not overheat; the compound melts at 40°C. Ensure the solvent is warm enough

to dissolve impurities but not so hot that the compound separates as an oil.

Filtration: Hot filter if insoluble particulates (e.g., Al salts) are present.

Crystallization: Allow the solution to cool slowly to room temperature.

Critical Step: If the product separates as an oil (liquid-liquid phase separation), reheat to

dissolve and add a seed crystal of pure 4'-Benzylacetophenone.

Cooling: Place the vessel in a refrigerator (4°C), not a freezer immediately, to promote crystal

growth over amorphous solidification.

Isolation: Filter the crystals rapidly using a chilled Büchner funnel. Wash with cold pentane.

Impurity Profiling Workflow
The following diagram outlines the logic for separating the target para-isomer from the ortho-

isomer byproduct.
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Figure 2: Purification logic flow to mitigate "oiling out" and ensure isolation of the para-isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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